N-(5-chloro-2-methylphenyl)-6-((tetrahydro-2H-pyran-4-yl)oxy)nicotinamide

• IUPAC Name: N-(5-chloro-2-methylphenyl)-6-(oxan-4-yloxy)pyridine-3-carboxamide
• InChI: InChI=1S/C18H19ClN2O3/c1-12-2-4-14(19)10-16(12)21-18(22)13-3-5-17(20-11-13)24-15-6-8-23-9-7-15/h2-5,10-11,15H,6-9H2,1H3,(H,21,22)
• InChI Key: GWKJKXJMEOJYMR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)Cl)NC(=O)C2=CN=C(C=C2)OC3CCOCC3
• Molecular Formula: C18H19ClN2O3
• Molecular Weight: 346.8 g/mol

Description

N-(5-chloro-2-methylphenyl)-6-((tetrahydro-2H-pyran-4-yl)oxy)nicotinamide, also known as CMPD-1, is a chemical compound that has been widely studied for its potential applications in scientific research.

Scientific Research Applications

Biochemical Applications

Nicotinamide derivatives, including those similar to the requested compound, have been extensively studied for their biochemical applications. For instance, nicotinamide N-methyltransferase (NNMT) plays a crucial role in the metabolism of nicotinamide and related compounds, impacting various physiological and pathophysiological processes. Overexpression of NNMT has been implicated in several diseases, highlighting the therapeutic potential of NNMT inhibitors (Babault et al., 2018).

Agricultural and Herbicidal Activity

In agriculture, nicotinamide derivatives have been designed and synthesized for herbicidal applications. A study demonstrated that certain N-(arylmethoxy)-2-chloronicotinamides exhibited excellent herbicidal activity against various weeds, suggesting a potential for the development of new herbicides based on nicotinic acid derivatives (Yu et al., 2021).

Medicinal Chemistry and Therapeutics

The medicinal chemistry field explores nicotinamide derivatives for their potential as therapeutic agents. Substituted N-phenyl nicotinamides, for example, have been identified as potent inducers of apoptosis, offering a novel class of compounds for cancer therapy (Cai et al., 2003). Another study highlighted the therapeutic potential of 1-methylnicotinamide against acute gastric lesions, underscoring the diverse therapeutic applications of nicotinamide derivatives (Brzozowski et al., 2008).

Corrosion Inhibition

Nicotinamide derivatives have also been investigated for their corrosion inhibition properties. A study on the corrosion inhibition effect of nicotinamide derivatives on mild steel in hydrochloric acid solution revealed that these compounds can significantly protect mild steel against corrosion, demonstrating their potential industrial applications (Chakravarthy et al., 2014).